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Compound of Interest

Compound Name: 2,3,5-Trimethacarb-d3

Cat. No.: B3418444 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on the commercial

availability and technical specifications of 2,3,5-Trimethacarb-d3, a deuterated analog of the

carbamate insecticide 2,3,5-Trimethacarb. This document is intended to assist researchers,

scientists, and drug development professionals in sourcing and utilizing this stable isotope-

labeled compound for analytical and research purposes.

Commercial Availability and Supplier Specifications
2,3,5-Trimethacarb-d3 is available from several commercial suppliers specializing in reference

standards and research chemicals. The following table summarizes the key quantitative data

for the offerings from prominent vendors. Please note that for some suppliers, detailed

information regarding purity and isotopic enrichment may require direct inquiry or accessing a

lot-specific Certificate of Analysis (CoA).
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Supplier
Catalog
Number

Molecular
Formula

Molecular
Weight (
g/mol )

Product
Format

Purity
Isotopic
Enrichme
nt

Santa Cruz

Biotechnol

ogy

sc-217471

(example)

C₁₁H₁₂D₃N

O₂
196.26 Solid

>99%

(TLC,

example)

>95%

(example)

LGC

Standards

TRC-

T796162

C₁₁H₁₂D₃N

O₂
196.26 Neat

Information

not readily

available

Information

not readily

available

MedChem

Express

HY-

144173S

C₁₁H₁₂D₃N

O₂
196.26 Solid 99.85%

Information

not readily

available

Benchche

m
B1162093

C₁₁H₁₂D₃N

O₂
196.26 Solid

Information

not readily

available

Information

not readily

available

Note: Data presented is based on publicly available information and may vary by lot. It is highly

recommended to consult the supplier's Certificate of Analysis for the most accurate and up-to-

date specifications.

Mechanism of Action: Cholinesterase Inhibition
Like its non-deuterated counterpart, the primary mechanism of action for 2,3,5-Trimethacarb is

the inhibition of the enzyme acetylcholinesterase (AChE).[1] AChE is crucial for the breakdown

of the neurotransmitter acetylcholine in the synaptic cleft. By inhibiting AChE, carbamates lead

to an accumulation of acetylcholine, resulting in overstimulation of cholinergic receptors.[1] This

mechanism is the basis for their use as insecticides.

The following diagram illustrates the general signaling pathway of cholinesterase inhibition by

carbamates.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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